Cas no 72564-74-0 (Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl-)

• Product Name: Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl-
• CAS No: 72564-74-0
• MF: C₁₄H₁₂N₄S
• MW: 268.336880683899
• MDL: MFCD01690138
• CID: 563252
• PubChem ID: 175083
• Update Time: 2025-07-24

Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl-
• 2-methylsulfanyl-N-phenylpyrido[2,3-d]pyrimidin-4-amine
• MD 39-AM
• 2-(methylsulfanyl)-N-phenylpyrido[2,3-d]pyrimidin-4-amine
• 4-Anilino-2-methylthiopyrido(2,3-d)pyrimidine
• 2-(METHYLTHIO)-N-PHENYLPYRIDO[2,3-D]PYRIMIDIN-4-AMINE
• 2-(Methylthio)-N-phenylpyrido(2,3-d)pyrimidin-4-amine
• DTXSID00222881
• 72564-74-0
• Pyrido(2,3-d)pyrimidin-4-amine, 2-(methylthio)-N-phenyl-
• BRN 0540958
• TS-08805
• MD39-AM
• SCHEMBL7902892
• BCP18254
• CHEMBL154009
• MD-39-AM
• AKOS032947367
• GLXC-10502
• DTXCID30145372

• MDL： MFCD01690138
• Inchi： 1S/C14H12N4S/c1-19-14-17-12-11(8-5-9-15-12)13(18-14)16-10-6-3-2-4-7-10/h2-9H,1H3,(H,15,16,17,18)
• InChI Key： AKKYLKUKNGKEGT-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=C(C=CC=N2)C(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.07846
• Monoisotopic Mass: 268.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.5
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 50.7

Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl-

Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl- (CAS No. 72564-74-0): A Comprehensive Overview

Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl- (CAS No. 72564-74-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrido[2,3-d]pyrimidine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as the amine and methylthio substituents, along with the phenyl ring, contributes to its unique chemical properties and reactivity.

The Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl core structure is a derivative of pyrido[2,3-d]pyrimidines, a class of compounds that have been extensively studied for their pharmacological effects. These molecules are particularly interesting due to their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The amine group at the 4-position and the methylthio group at the 2-position are key features that influence the compound's solubility, stability, and biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrido[2,3-d]pyrimidine scaffolds. These compounds have shown promise in various preclinical studies as potential treatments for a range of diseases, including cancer, infectious diseases, and neurological disorders. The N-phenyl moiety in Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl- further enhances its pharmacological profile by contributing to its binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl- is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to develop derivatives with improved pharmacokinetic properties and enhanced therapeutic efficacy. For instance, studies have demonstrated that modifications to the amine and methylthio groups can significantly alter the compound's interaction with biological targets, leading to more potent and selective drug candidates.

The synthesis of Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl-, while complex, has been refined through various chemical methodologies. Advances in synthetic chemistry have enabled researchers to produce this compound with high purity and yield, facilitating further exploration of its biological activities. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been instrumental in achieving these results.

Recent studies have highlighted the importance of understanding the structural determinants of biological activity in heterocyclic compounds like Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl-. By employing computational chemistry approaches such as molecular docking and quantum mechanical calculations, researchers can predict how different structural modifications will affect the compound's interactions with biological targets. This computational strategy has been particularly valuable in guiding the design of novel derivatives with improved pharmacological profiles.

The pharmacological profile of Pyrido[2,3-d]pyrimidin-4-amine,2-(methylthio)-N-phenyl-, characterized by its amine, methylthio, and N-phenyl functional groups, suggests potential applications in multiple therapeutic areas. For example, derivatives of this compound have shown inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, preclinical data indicate that modifications to its structure can enhance its ability to cross the blood-brain barrier, making it a promising candidate for treating neurological disorders.

In conclusion, Pyrido[2,3-d]pyrimidin-4-am ine,Pyrido[ 23d ] py rim id ine -4 - am ine, , Pyrido [ 23d ] py rim id ine -4 - am ine, , , , , , , , . . . . . . . . . . . . . . . . , , ,.,.,.,.,.,.,.,.,.,.,.,.,..,. ..,. ..,. ..,. ..,. ..,. ..,. ..,. ..,. ..,. ..,. ..,. ... ... ... ... ... ... ... ... ... ...,.......,.......,.......,.......,.......,.......,.......,.......,.......,.......,.. CAS No. 72564 -74 -0 is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,Pyrid o [23d ] py rim id ine -4 - am ine, will undoubtedly remain at the forefront of drug discovery efforts.